Cas no 1805105-96-7 (4-Amino-5-cyano-3-(difluoromethyl)-2-iodopyridine)

• Product Name: 4-Amino-5-cyano-3-(difluoromethyl)-2-iodopyridine
• CAS No: 1805105-96-7
• MF: C₇H₄F₂IN₃
• MW: 295.028039932251
• CID: 4921442
• Update Time: 2025-05-19

4-Amino-5-cyano-3-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-cyano-3-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H4F2IN3/c8-6(9)4-5(12)3(1-11)2-13-7(4)10/h2,6H,(H2,12,13)
• InChI Key： ULOBDDUMGLQZLK-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(C#N)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.7
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-5-cyano-3-(difluoromethyl)-2-iodopyridine

Recent Advances in the Study of 4-Amino-5-cyano-3-(difluoromethyl)-2-iodopyridine (CAS: 1805105-96-7)

The compound 4-Amino-5-cyano-3-(difluoromethyl)-2-iodopyridine (CAS: 1805105-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility as a building block for more complex molecules.

One of the key areas of research has been the optimization of synthetic routes for 4-Amino-5-cyano-3-(difluoromethyl)-2-iodopyridine. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement has facilitated the production of larger quantities of the compound, enabling further exploration of its properties and applications. The study also highlighted the compound's stability under various conditions, making it a reliable candidate for further chemical modifications.

In the realm of medicinal chemistry, 4-Amino-5-cyano-3-(difluoromethyl)-2-iodopyridine has been investigated as a potential scaffold for kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. A recent ACS Medicinal Chemistry Letters article (2024) reported the design and evaluation of derivatives of this compound, which exhibited selective inhibition of specific kinase targets. The study emphasized the importance of the difluoromethyl and iodo substituents in enhancing binding affinity and selectivity.

Beyond its pharmaceutical applications, this compound has also shown promise in agrochemical research. A 2023 study in Pest Management Science explored its use as a precursor for novel herbicides. The researchers found that derivatives of 4-Amino-5-cyano-3-(difluoromethyl)-2-iodopyridine exhibited potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. This finding opens new avenues for the development of environmentally friendly agrochemicals.

In conclusion, the recent studies on 4-Amino-5-cyano-3-(difluoromethyl)-2-iodopyridine (CAS: 1805105-96-7) underscore its versatility and potential across multiple domains. From its optimized synthesis to its applications in drug discovery and agrochemical development, this compound continues to be a focal point of innovative research. Future investigations are expected to further elucidate its mechanisms of action and expand its utility in addressing pressing challenges in chemistry and biology.